Cas no 2877645-08-2 (2-[1-(5-methylpyrimidin-2-yl)piperidin-4-yl]-N-(oxan-4-yl)acetamide)

• Product Name: 2-[1-(5-methylpyrimidin-2-yl)piperidin-4-yl]-N-(oxan-4-yl)acetamide
• CAS No: 2877645-08-2
• MF: C₁₇H₂₆N₄O₂
• MW: 318.413943767548
• CID: 5307985
• PubChem ID: 165431396
• Update Time: 2025-05-21

2-[1-(5-methylpyrimidin-2-yl)piperidin-4-yl]-N-(oxan-4-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[1-(5-methylpyrimidin-2-yl)piperidin-4-yl]-N-(oxan-4-yl)acetamide
• 2877645-08-2
• AKOS040887853
• F6830-8316

• Inchi： 1S/C17H26N4O2/c1-13-11-18-17(19-12-13)21-6-2-14(3-7-21)10-16(22)20-15-4-8-23-9-5-15/h11-12,14-15H,2-10H2,1H3,(H,20,22)
• InChI Key： CBBRVZFVAFHNAF-UHFFFAOYSA-N
• SMILES： O1CCC(CC1)NC(CC1CCN(C2N=CC(C)=CN=2)CC1)=O

Computed Properties

• Exact Mass: 318.20557608g/mol
• Monoisotopic Mass: 318.20557608g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 67.4Ų

Additional information on 2-[1-(5-methylpyrimidin-2-yl)piperidin-4-yl]-N-(oxan-4-yl)acetamide

Introduction to 2-[1-(5-methylpyrimidin-2-yl)piperidin-4-yl]-N-(oxan-4-yl)acetamide (CAS No. 2877645-08-2)

2-[1-(5-methylpyrimidin-2-yl)piperidin-4-yl]-N-(oxan-4-yl)acetamide is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential biological activities. This compound, identified by its CAS number 2877645-08-2, belongs to a class of molecules that exhibit promising pharmacological profiles, making it a subject of extensive study in medicinal chemistry.

The molecular structure of 2-[1-(5-methylpyrimidin-2-yl)piperidin-4-yl]-N-(oxan-4-yl)acetamide features a complex arrangement of aromatic rings and aliphatic chains, which contribute to its diverse interactions with biological targets. The presence of a piperidine ring and a methylpyrimidine moiety suggests potential binding affinities with enzymes and receptors involved in various cellular pathways. This structural complexity has led researchers to explore its potential applications in the development of novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled a deeper understanding of the interactions between 2-[1-(5-methylpyrimidin-2-yl)piperidin-4-yl]-N-(oxan-4-yl)acetamide and biological targets. Studies have indicated that this compound may exhibit inhibitory effects on certain kinases and other enzymes implicated in diseases such as cancer, inflammation, and neurodegeneration. The N-(oxan-4-yl)acetamide moiety, in particular, has been identified as a key pharmacophore that contributes to the compound's binding affinity and specificity.

In vitro studies have demonstrated the compound's ability to modulate signaling pathways associated with cell proliferation, apoptosis, and angiogenesis. These findings have prompted further investigation into its potential as an anticancer agent, with preliminary results suggesting that it may selectively target malignant cells while sparing healthy tissues. The dual functionality of the molecule, combining both pyrimidine and piperidine scaffolds, enhances its versatility in interacting with multiple biological targets.

The synthesis of 2-[1-(5-methylpyrimidin-2-yl)piperidin-4-yl]-N-(oxan-4-y)acetamide involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to construct the complex core structure efficiently. The use of chiral auxiliaries or catalysts has also been explored to achieve enantiopure forms of the compound, which is crucial for optimizing pharmacological activity.

One of the most compelling aspects of 2-[1-(5-methylpyrimidin -2 -yl)piperidin -4 -yl]-N-(oxan -4 -y l)acetamide is its potential for structure-based drug design. By leveraging high-resolution crystallographic data and computational methods, researchers can visualize how the compound interacts with its biological targets at the atomic level. This detailed understanding has facilitated the design of analogs with improved potency, selectivity, and pharmacokinetic properties.

Current research efforts are focused on evaluating the safety and efficacy of 2-[1-(5-methylpyrimidin -2 -yl)piperidin -4 -yl]-N-(oxan -4 -y l)acetamide in preclinical models. Animal studies have provided valuable insights into its metabolic stability, distribution, excretion, and potential side effects. These findings are critical for determining the appropriate dosage regimen and formulation strategies for future clinical trials.

The development of novel therapeutic agents often requires collaboration across multiple disciplines, including organic chemistry, biochemistry, pharmacology, and clinical medicine. The case of 2-[1-(5-methylpyrimidin -2 -yl)piperidin -4 -yl]-N-(oxan -4 -y l)acetamide exemplifies this interdisciplinary approach, where synthetic chemists work closely with biologists and clinicians to translate laboratory discoveries into tangible medical benefits.

As our understanding of disease mechanisms continues to evolve, compounds like 2-[1-(5-methylpyrimidin -2 -yl)piperidin -4 -yl]-N-(oxan -4 -y l)acetamide will play an increasingly important role in the development of targeted therapies. Their unique structural features and biological activities make them valuable tools for exploring new treatment strategies across a wide range of diseases.